Cas no 852376-16-0 (1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one
• CAS No: 852376-16-0
• MF: C₂₀H₂₃N₅O₂S
• MW: 397.493922472
• CID: 6032772
• PubChem ID: 18554135
• Update Time: 2025-07-20

1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one
• 1-(azepan-1-yl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)ethanone
• SR-01000135488
• SR-01000135488-1
• 1-(azepan-1-yl)-2-{[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
• 1-(azepan-1-yl)-2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]ethanone
• AKOS024595397
• 852376-16-0
• F0676-0601

• Inchi： 1S/C20H23N5O2S/c1-27-16-8-6-15(7-9-16)20-22-21-17-10-11-18(23-25(17)20)28-14-19(26)24-12-4-2-3-5-13-24/h6-11H,2-5,12-14H2,1H3
• InChI Key： BTGRCEKDYGNUCO-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=C(C3C=CC(=CC=3)OC)N2N=1)CC(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 397.15724617g/mol
• Monoisotopic Mass: 397.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one

Recent Advances in the Study of 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one (CAS: 852376-16-0)

In recent years, the compound 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one (CAS: 852376-16-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving key intermediates such as 4-methoxyphenylhydrazine and 3,6-dichloropyridazine. The final product is obtained through a series of condensation and cyclization reactions, with the azepane moiety introduced in the final step to enhance the compound's pharmacokinetic properties. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been utilized to confirm the structural integrity of the synthesized compound.

Biological evaluations of 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one have revealed its potent inhibitory activity against several kinases and proteases. In vitro studies demonstrated significant inhibition of cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β), which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. The compound's ability to disrupt protein-protein interactions has also been explored, with promising results in the context of disrupting the interaction between p53 and MDM2, a key regulatory pathway in tumor suppression.

Further investigations into the mechanistic underpinnings of this compound's activity have employed molecular docking and dynamics simulations. These computational studies have provided insights into the binding modes of 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one within the active sites of target enzymes, highlighting the critical role of the triazolopyridazine core in mediating interactions with key amino acid residues. Such findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

In vivo studies have further validated the therapeutic potential of this compound. Preclinical models of breast cancer and Alzheimer's disease have shown that administration of 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one leads to significant reductions in tumor growth and amyloid plaque formation, respectively. These effects are accompanied by favorable pharmacokinetic profiles, including good oral bioavailability and minimal off-target toxicity, making it a viable candidate for further development.

Despite these promising results, challenges remain in the clinical translation of 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one. Issues such as metabolic stability and potential drug-drug interactions need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on optimizing the compound's properties to meet regulatory requirements for human trials.

In conclusion, 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one represents a promising scaffold for the development of novel therapeutics targeting a range of diseases. Its unique chemical structure and broad biological activity profile underscore its potential as a lead compound in drug discovery. Future studies will likely focus on expanding its applications and overcoming existing limitations to pave the way for clinical advancement.